![molecular formula C19H18N2O3 B1665056 Tyrphostin AG 555 CAS No. 133550-34-2](/img/structure/B1665056.png)
Tyrphostin AG 555
Overview
Description
Tyrphostin AG 555 is a small molecule that is classified as experimental . It is also known by other names such as AG 555 and Tyrphostin B-46 . It is an inhibitor of tyrosine kinase and interacts directly with topoisomerase I, thus preventing DNA relaxation . It inhibits EGFR with an IC50 of 0.7 μM .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a chemical formula of C19H18N2O3 . Its molecular weight is 322.36 . The IUPAC name for this compound is (2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(3-phenylpropyl)prop-2-enamide .
Physical And Chemical Properties Analysis
This compound is a solid substance . It is soluble in ethanol and DMSO to 30 mM .
Scientific Research Applications
Inhibition of Viral Transcription and Cell Cycle Arrest
- Bovine Papillomavirus Transcription: Tyrphostin AG 555 selectively interferes with viral transcription in bovine papillomavirus type 1 (BPV-1)-transformed fibroblasts, leading to cell cycle arrest. This effect is due to the alteration of the ratio between E2 transactivator/repressor function, indicating a potential for AG 555 in regulating viral infections (Baars et al., 2003).
Antiretroviral Activity
- Moloney Murine Leukemia Virus Replication: AG 555 inhibits both the early stages (integration process) and late stages (viral protein synthesis) in the virus life cycle of Moloney murine leukemia virus (Mo-MuLV), suggesting its potential as an antiretroviral drug (Seri et al., 1997).
Inhibition of Topoisomerase I Activity
- Cancer Research: this compound has been found to inhibit topoisomerase I activity, a key enzyme in DNA replication. This suggests its potential use in cancer treatment, as it could interfere with the proliferation of cancer cells by targeting their DNA replication mechanisms (Aflalo et al., 1994).
Effects on Bone Cells
- Bone Cell Mineralization: AG 555 has been shown to have opposing effects on the mineralization of normal and tumor bone cells, influencing key processes in bone remodeling and possibly having implications in the treatment of osteoporosis and primary bone tumors (Klein et al., 1997).
Neuroprotective Properties
- Spinal Cord Ischemia Reperfusion Injury: AG 555 has demonstrated effectiveness in reducing injury in spinal cord ischemia reperfusion models, indicating its potential as a neuroprotective agent (Usul et al., 2004).
Autoimmune Disease Treatment
- Experimental Autoimmune Encephalomyelitis: AG 556, closely related to AG 555, shows efficacy in inhibiting experimental autoimmune encephalomyelitis (EAE) in mice, a model for multiple sclerosis. This suggests a potential role for this compound in managing autoimmune disorders (Brenner et al., 1998).
Mechanism of Action
Target of Action
Tyrphostin AG 555 is primarily an inhibitor of tyrosine kinase . It interacts directly with topoisomerase I , preventing DNA relaxation . It also inhibits the Epidermal Growth Factor Receptor (EGFR) with an IC50 of 0.7 μM . EGFR is a cell surface protein that binds to epidermal growth factor, and its overexpression or mutation is often associated with types of cancer.
Mode of Action
This compound inhibits the tyrosine kinase by blocking its activation . It interacts directly with topoisomerase I, preventing the relaxation of supercoiled DNA, which is a crucial step in DNA replication . By inhibiting EGFR, it blocks the downstream signaling pathways that lead to cell proliferation .
Biochemical Pathways
The inhibition of EGFR by this compound affects several biochemical pathways. It blocks the activation of Cdk2 , a critical regulator of the cell cycle . This blockage can lead to the arrest of cells in the G1-S phase and early S phase . Furthermore, this compound has been shown to inhibit the depupylation actions of Dop on the native substrate, FabD-Pup, in the Mycobacterium tuberculosis Pup Proteasome System .
Result of Action
The inhibition of EGFR and the blockage of Cdk2 activation by this compound can lead to the arrest of cell growth, particularly in cells that overexpress EGFR . It also inhibits the depupylation actions of Dop on the native substrate, FabD-Pup . These actions suggest that this compound could have potential therapeutic applications in conditions characterized by the overexpression of EGFR, such as certain types of cancer.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Tyrphostin AG 555 is known to interact with EGFR, a protein involved in cell signaling pathways . It inhibits EGFR tyrosine kinase with an IC50 of 700 nM . This interaction blocks the activation of Cdk2, a cyclin-dependent kinase .
Cellular Effects
This compound has been observed to induce cell arrest at the late G1 phase . This effect has been noted in HPV16-immortalized and normal keratinocytes, with IC50 values of 6.4 and 9.4 μM respectively .
Molecular Mechanism
The molecular mechanism of this compound involves the inhibition of EGFR tyrosine kinase, which in turn blocks the activation of Cdk2 . This leads to the induction of cell arrest at the late G1 phase .
Temporal Effects in Laboratory Settings
It is known that the compound is soluble in ethanol and DMSO up to 30 mM .
Metabolic Pathways
Its role as an EGFR tyrosine kinase inhibitor suggests it may interact with enzymes and cofactors within the EGFR signaling pathway .
Transport and Distribution
Given its role as an EGFR inhibitor, it may interact with transporters or binding proteins associated with this pathway .
Subcellular Localization
As an EGFR inhibitor, it is likely to be found in regions of the cell where EGFR is present .
properties
IUPAC Name |
(E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(3-phenylpropyl)prop-2-enamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c20-13-16(11-15-8-9-17(22)18(23)12-15)19(24)21-10-4-7-14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12,22-23H,4,7,10H2,(H,21,24)/b16-11+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSQOBTOAOGXIFL-LFIBNONCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCNC(=O)C(=CC2=CC(=C(C=C2)O)O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CCCNC(=O)/C(=C/C2=CC(=C(C=C2)O)O)/C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401017644 | |
Record name | Tyrphostin AG 555 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401017644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
133550-34-2 | |
Record name | Tyrphostin AG 555 | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB16773 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Tyrphostin AG 555 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401017644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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